Cas no 66510-53-0 (Cyclododeca[b]pyridine,5,6,7,8,9,10,11,12,13,14-decahydro-2-methyl-)
66510-53-0 structure
Product Name:Cyclododeca[b]pyridine,5,6,7,8,9,10,11,12,13,14-decahydro-2-methyl-
CAS No:66510-53-0
MF:C16H25N
MW:231.376404523849
CID:520181
PubChem ID:6455332
Update Time:2025-04-19
Cyclododeca[b]pyridine,5,6,7,8,9,10,11,12,13,14-decahydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclododeca[b]pyridine,5,6,7,8,9,10,11,12,13,14-decahydro-2-methyl-
- 2-methyl-5,6,7,8,9,10,11,12,13,14-decahydrocyclododeca[b]pyridine
- 5,6,7,8,9,10,11,12,13,14-decahydro-2-methylcyclododeca[b]pyridine
- 5,6,7,8,9,10,11,12,13,14-Decahydro-2-methylcyclododeca(b)pyridine
- EINECS 266-384-9
- 66510-53-0
- DTXSID50216715
- Cyclododeca[b]pyridine, 5,6,7,8,9,10,11,12,13,14-decahydro-2-methyl-
- NS00036044
- D97F4TJ6KE
-
- Inchi: 1S/C16H25N/c1-14-12-13-15-10-8-6-4-2-3-5-7-9-11-16(15)17-14/h12-13H,2-11H2,1H3
- InChI Key: UOKAAQYLBYQAJK-UHFFFAOYSA-N
- SMILES: N1C(C)=CC=C2C=1CCCCCCCCCC2
Computed Properties
- Exact Mass: 231.19885
- Monoisotopic Mass: 231.1987
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9
- XLogP3: 5.7
Experimental Properties
- Density: 0.917
- Boiling Point: 343.9°C at 760 mmHg
- Flash Point: 152.1°C
- Refractive Index: 1.495
- PSA: 12.89
Cyclododeca[b]pyridine,5,6,7,8,9,10,11,12,13,14-decahydro-2-methyl- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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